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Compound of Interest

Compound Name: 4-Butoxy-2,3-difluorophenol

Cat. No.: B150618

Application Notes and Protocols for 4-Butoxy-
2,3-difluorophenol

For Researchers, Scientists, and Drug Development Professionals
This document provides detailed handling and storage precautions for 4-Butoxy-2,3-

difluorophenol (CAS No. 136239-68-4). The information is intended to ensure the safety of
laboratory personnel and maintain the integrity of the compound.

Compound Information

Structure:
General Description:

4-Butoxy-2,3-difluorophenol is a substituted phenol derivative. The presence of the difluoro-
and butoxy- groups influences its chemical reactivity and physical properties. As with other
phenolic compounds, it should be handled with care due to potential irritant and toxic
properties. The fluorination may enhance its metabolic stability and alter its acidity compared to
non-fluorinated analogs.

Quantitative Data Summary
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Due to the limited availability of specific experimental data for 4-Butoxy-2,3-difluorophenol in

publicly accessible literature, the following table includes data from the supplier and general

data for closely related phenolic and air-sensitive compounds. This information should be used

as a guideline, and in-house evaluation is recommended for critical applications.

Parameter Value/Recommendation Source/Rationale
Purity > 96% [1]

Not explicitly stated; likely a General properties of similar
Appearance

solid or liquid

phenols

Storage Temperature

Cool, dry place

Supplier recommendation

Recommended Storage

2-8°C, under inert atmosphere

(e.g., Argon or Nitrogen)

Best practice for phenolic and
potentially air-sensitive

compounds

Incompatible Materials

Strong oxidizing agents,

Strong bases

General reactivity of phenols

Solubility

Soluble in most organic

solvents

General properties of similar

ethers and phenols

Safety and Handling Precautions

Personal Protective Equipment (PPE)

When handling 4-Butoxy-2,3-difluorophenol, the following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any

signs of degradation before use.

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes. For operations with

a higher risk of splashing, a chemical-resistant apron is recommended.

Engineering Controls
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e Ventilation: All handling of 4-Butoxy-2,3-difluorophenol should be conducted in a well-
ventilated laboratory, preferably within a certified chemical fume hood.

» Emergency Equipment: An eyewash station and a safety shower must be readily accessible
in the immediate work area.

First Aid Measures

 In case of skin contact: Immediately wash the affected area with copious amounts of soap
and water. Remove contaminated clothing. Seek medical attention.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage Protocols

» Short-term Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

e Long-term Storage: For long-term stability, it is recommended to store 4-Butoxy-2,3-
difluorophenol at 2-8°C under an inert atmosphere (e.g., argon or nitrogen) to prevent
potential oxidation or degradation.

o Container: Use amber glass vials or other containers that protect the compound from light.

Experimental Protocols

The following is a representative experimental protocol for a Williamson ether synthesis, a
common method for preparing compounds like 4-Butoxy-2,3-difluorophenol. This protocol is
provided as an example and should be adapted and optimized based on specific laboratory
conditions and safety assessments.
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Synthesis of an Analogous Aryl Ether (lllustrative
Protocol)

This protocol describes the synthesis of a generic aryl ether from a phenol and an alkyl halide.
Materials:

» 2,3-Difluorophenol (starting material for synthesis of the title compound)
» 1-Bromobutane

¢ Potassium Carbonate (K2COs), anhydrous

o Acetone, anhydrous

 Diethyl ether

e 1 M Hydrochloric acid (HCI)

e Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)

Equipment:

» Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:

To a dry round-bottom flask under an inert atmosphere (argon or nitrogen), add 2,3-
difluorophenol (1.0 eq) and anhydrous acetone (10 mL per gram of phenol).

Add anhydrous potassium carbonate (2.0 eq) to the stirring solution.
Add 1-bromobutane (1.1 eq) dropwise to the suspension.

Heat the reaction mixture to reflux (approximately 56°C for acetone) and maintain for 12-24
hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Filter the solid potassium carbonate and wash it with a small amount of acetone.
Concentrate the filtrate under reduced pressure to remove the acetone.
Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with 1 M HCI, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel.

Visualizations
Safe Handling Workflow
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Caption: Workflow for the safe handling of 4-Butoxy-2,3-difluorophenol.
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Logical Relationship for Storage

4-Butoxy-2,3-difluorophenol

Storage Conditions v Avoid Contact With

A Y A
Cool Temperature Inert Atmosphere Protection from Light

A \
(2-8 °C Recommended) (Argon or Nitrogen) (Amber Vial) Tightly Sealed Container Strong Oxidizing Agents

Click to download full resolution via product page
Caption: Key storage precautions for 4-Butoxy-2,3-difluorophenol.

Disclaimer: The information provided in this document is intended for use by qualified
individuals trained in chemical handling. It is not a substitute for a thorough safety review and
risk assessment prior to use. Always consult the most recent Safety Data Sheet (SDS) from the
supplier and follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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